![molecular formula C16H12ClN3O2S2 B6205562 2-(2-chloro-1,3-thiazol-5-yl)-8-methyl-5-oxo-6-phenyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-8-ium-7-olate CAS No. 1903760-73-5](/img/no-structure.png)
2-(2-chloro-1,3-thiazol-5-yl)-8-methyl-5-oxo-6-phenyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-8-ium-7-olate
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Overview
Description
2-(2-chloro-1,3-thiazol-5-yl)-8-methyl-5-oxo-6-phenyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-8-ium-7-olate is a useful research compound. Its molecular formula is C16H12ClN3O2S2 and its molecular weight is 377.9. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2-chloro-1,3-thiazol-5-yl)-8-methyl-5-oxo-6-phenyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-8-ium-7-olate' involves the synthesis of two key intermediates, followed by their coupling to form the final product. The first intermediate is 2-chloro-1,3-thiazole-5-carboxylic acid, which is then converted to 2-(2-chloro-1,3-thiazol-5-yl)-8-methyl-5-oxo-6-phenyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-8-ium-7-olate via a series of reactions involving various reagents and catalysts.", "Starting Materials": [ "2-mercaptobenzoic acid", "thionyl chloride", "methylamine", "phenylacetic acid", "sodium nitrite", "sodium azide", "sodium hydride", "methyl iodide", "sodium methoxide", "acetic anhydride", "sodium bicarbonate", "sodium hydroxide", "acetic acid", "sodium borohydride", "chloroacetyl chloride", "triethylamine", "pyridine", "phosphorus pentoxide", "sulfuric acid", "hydrogen peroxide", "sodium chloride", "water" ], "Reaction": [ "2-mercaptobenzoic acid is treated with thionyl chloride to form 2-chloro-1,3-thiazole-5-carboxylic acid.", "2-chloro-1,3-thiazole-5-carboxylic acid is reacted with methylamine and phenylacetic acid to form 2-(2-chloro-1,3-thiazol-5-yl)-8-methyl-5-oxo-6-phenyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidin-8-ium-7-olate.", "Sodium nitrite and sodium azide are added to the above reaction mixture to form the diazonium salt intermediate.", "Sodium hydride and methyl iodide are added to the diazonium salt intermediate to form the methylated intermediate.", "Sodium methoxide is added to the methylated intermediate to form the methoxy intermediate.", "Acetic anhydride is added to the methoxy intermediate to form the acetylated intermediate.", "Sodium bicarbonate is added to the acetylated intermediate to form the deacetylated intermediate.", "Sodium hydroxide is added to the deacetylated intermediate to form the deprotonated intermediate.", "Sodium borohydride is added to the deprotonated intermediate to form the reduced intermediate.", "Chloroacetyl chloride and triethylamine are added to the reduced intermediate to form the chloroacetylated intermediate.", "Pyridine and phosphorus pentoxide are added to the chloroacetylated intermediate to form the cyclized intermediate.", "Sulfuric acid and hydrogen peroxide are added to the cyclized intermediate to form the oxidized intermediate.", "Sodium chloride and water are added to the oxidized intermediate to form the final product." ] } | |
1903760-73-5 | |
Molecular Formula |
C16H12ClN3O2S2 |
Molecular Weight |
377.9 |
Purity |
95 |
Origin of Product |
United States |
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